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Compound of Interest

Compound Name: Sperabillin C

Cat. No.: B1681069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

large-scale fermentation of Sperabillin, a novel class of antibacterial agents. The information is

curated for professionals in drug development and microbial fermentation, offering insights into

process optimization and scalable production.

Introduction to Sperabillin
Sperabillins are a group of potent antibacterial compounds produced by the Gram-negative

bacterium, Pseudomonas fluorescens YK-437.[1] These antibiotics have demonstrated

significant in vivo activity against a range of Gram-positive and Gram-negative bacteria,

including antibiotic-resistant strains.[1] Sperabillin A, a notable member of this class, has been

shown to inhibit the biosynthesis of DNA, RNA, protein, and the cell wall in Escherichia coli.[1]

The unique mode of action and broad-spectrum activity of Sperabillins make them promising

candidates for further drug development.

Fermentation Process Overview
The production of Sperabillin is achieved through a submerged fermentation process using a

pure culture of Pseudomonas fluorescens YK-437. The overall workflow for large-scale

production involves several key stages, from initial culture preparation to downstream

processing and purification of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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